Vat Brown 72
Description
Historical Trajectory and Evolution of Vat Dye Chemistry
The history of vat dye chemistry spans millennia, with early examples including natural pigments like indigo (B80030) and Tyrian Purple. p2infohouse.orgbritannica.com The term "vat dye" itself originates from the traditional fermentation vats used to render the water-insoluble indigo soluble for dyeing. p2infohouse.orgbritannica.com A pivotal moment in the evolution of synthetic vat dyes occurred in 1901 when René Bohn synthesized Indanthrene (C.I. Vat Blue 4) from anthraquinone (B42736). p2infohouse.orgebsco.comdyestuffscn.comfibre2fashion.com This discovery at BASF marked the advent of synthetic anthraquinone vat dyes, which offered superior fastness properties compared to earlier natural and synthetic indigo derivatives. p2infohouse.orgebsco.comcottoninc.com The subsequent decades saw significant development, leading to a wide array of vat dyes with complete color ranges by the 1930s. dyestuffscn.com
Chemical Classification within Vat Dye Systems
Vat dyes are chemically characterized by their water insolubility in their oxidized pigment form. p2infohouse.orgebsco.comfibre2fashion.comcottoninc.com To be applied to fibers, they must undergo a reversible chemical reduction, typically in an alkaline solution using a reducing agent like sodium hydrosulfite, to form a water-soluble "leuco" form. p2infohouse.orgfibre2fashion.comcottoninc.comscribd.com This leuco form has affinity for cellulosic fibers such as cotton. p2infohouse.orgcottoninc.com After the fiber is impregnated with the leuco dye, subsequent exposure to air or an oxidizing agent converts the dye back to its original insoluble, colored form, effectively trapping it within the fiber structure. p2infohouse.orgcottoninc.comscribd.com Vat dyes are broadly classified based on their core chemical structure, primarily into indigoid and anthraquinone derivatives. cottoninc.com Vat Brown 72 falls under the classification of vat dyes. worlddyevariety.comdyestuffscn.com
Significance of Anthraquinone-Based Chromophores in this compound Structure
This compound's molecular structure is based on anthraquinones. worlddyevariety.comdyestuffscn.com Anthraquinone derivatives constitute a major and important group within the vat dye class. cottoninc.com The chromophoric system in anthraquinone dyes is provided by the resonance structure arising from the aromatic rings and the carbonyl groups inherent in the anthraquinone nucleus. mfa.org The introduction of electron-donor groups, such as hydroxyl or amino groups, at specific positions on the anthraquinone core can lead to a range of colors. wikipedia.org Anthraquinone vat dyes are particularly valued for their excellent fastness properties, especially their high light fastness, which is generally superior to that of indigoid dyes. cottoninc.commfa.orgbritannica.com this compound, as an anthraquinone-based vat dye, exhibits properties consistent with this class, including good lightfastness and washfastness, making it suitable for durable textile applications. guidechem.comcncolorchem.comlookchem.com
Properties
CAS No. |
12237-41-1 |
|---|---|
Molecular Formula |
C9H10O3S |
Origin of Product |
United States |
Synthesis and Reaction Mechanisms of Vat Brown 72
Synthetic Pathways and Methodological Advancements
The synthesis of anthraquinone-based vat browns often begins with key precursors such as 1-aminoanthraquinone (B167232) and 1,5-diaminoanthraquinone (B86024) fishersci.cawikipedia.orgfishersci.beuni.lu. These starting materials undergo a series of transformations to form crucial intermediates. For instance, acylation and bromination reactions are employed to produce intermediates like 1-benzoylamino-4-bromoanthraquinone (B8813089) and 1-amino-5-benzamidoanthraquinone fishersci.cawikipedia.orgfishersci.beuni.lu. The condensation of these intermediates is a critical step in building the larger molecular framework of the dye fishersci.cawikipedia.orgfishersci.beuni.lu. In the case of Vat Brown 1, this condensation leads to the formation of a trianthrimide structure ereztech.comsigmaaldrich.com.
Acylation reactions in the synthesis of vat browns typically involve the reaction of aminoanthraquinones with acylating agents such as benzoyl chloride fishersci.cawikipedia.orgfishersci.be. This step introduces acyl groups onto the amino functionalities of the anthraquinone (B42736) precursors. Bromination is subsequently carried out on the acylated anthraquinone intermediates, introducing bromine atoms into the structure fishersci.cawikipedia.orgfishersci.befishersci.ca. These halogen substituents are important for subsequent coupling reactions. The condensation reactions involve the coupling of the brominated and acylated anthraquinone intermediates. These reactions often require the presence of catalysts, such as copper or copper salts, and are carried out in organic solvents like nitrobenzene (B124822) or o-dichlorobenzene to facilitate the formation of the larger molecular scaffold ereztech.comfishersci.cawikipedia.org.
A key step in the synthesis of many vat brown dyes, particularly those with a carbazole (B46965) structure like Vat Brown 1, is the intramolecular ring closure reaction. This reaction transforms the linear or less cyclic condensation product, such as a trianthrimide, into a polycyclic system containing a carbazole moiety ereztech.comfishersci.cawikipedia.orgfishersci.besigmaaldrich.comfishersci.ca. This cyclization is frequently conducted in strong acidic conditions, with concentrated sulfuric acid being a common reagent fishersci.cawikipedia.orgfishersci.ca. For Vat Brown 1, the carbazolation step can be achieved by treatment with aluminum chloride in the presence of an organic amine like pyridine (B92270) ereztech.comsigmaaldrich.com. The mechanism of this cyclizing reaction has been a subject of study, particularly regarding how substituents on the anthrimide (B1580620) structure influence the process evitachem.com.
Optimization efforts in the synthesis of vat brown dyes aim to improve the efficiency and quality of the final product. Research has focused on controlling parameters such as raw material ratios and reaction temperatures fishersci.cafishersci.ca. The choice of reagents, such as using concentrated sulfuric acid as a cyclization agent, has been shown to improve yield and product quality compared to other agents fishersci.cafishersci.ca. Post-synthesis purification steps, such as oxidation with sodium chlorate (B79027) solution, are crucial for removing impurities and enhancing the color shade and fastness properties of the dye fishersci.cafishersci.ca. Optimized methods can lead to higher product yields and potentially reduce production costs fishersci.cawikipedia.org. The development of direct synthesis methods for Vat Brown GG (Vat Brown 72) represents an advancement aimed at simplifying the process and improving dyeing performance ncats.io.
Fundamental Reduction-Oxidation Chemistry in Vat Dyeing
Vat dyes, by definition, are insoluble in water and require a chemical reduction step to become soluble for application to textiles massbank.jpworlddyevariety.comfishersci.befishersci.caservice.gov.ukthegoodscentscompany.comatamanchemicals.comservice.gov.ukamericanelements.comuni.luchemblink.com. This reduction-oxidation chemistry is fundamental to the vat dyeing process.
The dyeing process with vat dyes begins with their conversion into a soluble form known as the leuco form fishersci.beatamanchemicals.comamericanelements.comuni.luchemblink.com. This is achieved through a reduction reaction, typically carried out in an alkaline solution using a strong reducing agent such as sodium hydrosulfite (sodium dithionite (B78146), Na2S2O4) worlddyevariety.comfishersci.beatamanchemicals.comamericanelements.comuni.luchemblink.com. The mechanism involves the reduction of the conjugated carbonyl groups (>C=O) present in the insoluble vat dye molecule atamanchemicals.com. This reduction breaks the carbon-oxygen double bonds and converts them into hydroxyl groups (-OH), resulting in the formation of the leuco compound, which is an anionic, water-soluble form of the dye atamanchemicals.comamericanelements.comuni.lu. This soluble leuco form can then be adsorbed onto and diffuse into the textile fibers atamanchemicals.comamericanelements.com. After the dye is applied to the fiber, it is oxidized, usually by exposure to air or treatment with an oxidizing agent, which regenerates the original insoluble colored vat dye within the fiber, rendering it fast to washing atamanchemicals.comservice.gov.ukamericanelements.comuni.luchemblink.com.
Oxidation Pathways and Regeneration of Insoluble Pigment
The application of vat dyes, including this compound, relies on a redox cycle. Initially, the water-insoluble pigment is reduced to a water-soluble leuco (hydroquinone) form. This leuco form is then applied to the textile fiber. The subsequent step involves the oxidation of the soluble leuco dye back to its original insoluble pigmentary form within the fiber matrix. cosmodyes.comslideshare.netdaryatamin.com This regeneration of the insoluble pigment is crucial for achieving the characteristic high washfastness properties of vat dyes, as the insoluble particles are mechanically trapped within the fiber structure. daryatamin.com
Oxidation can be achieved through various methods. Atmospheric oxygen can effect the oxidation under appropriate conditions. daryatamin.com Alternatively, chemical oxidizing agents are frequently employed. Hydrogen peroxide is a common oxidizing agent used for this process. daryatamin.com Enzymatic methods using oxidases or peroxidases in the presence of an oxygen or hydrogen peroxide source have also been explored for oxidizing reduced vat dyes. google.com The oxidation process converts the leuco form, which contains hydroxyl groups, back to the quinone structure of the insoluble dye.
Role of Reducing and Oxidizing Agents in Vatting Processes
Reducing agents play a crucial role in the vatting process by converting the water-insoluble vat dye into its water-soluble leuco form. slideshare.netresearchgate.net This transformation allows the dye to penetrate and color the fibers. researchgate.net The most widely used reducing agent in conventional vat dyeing is sodium dithionite (Na₂S₂O₄), also known as hydrosulfite, typically used in the presence of sodium hydroxide (B78521) under alkaline conditions. daryatamin.comgoogle.comresearchgate.net Sodium dithionite is effective because its reduction potential is sufficiently negative to reduce the keto groups present in vat dyes, which generally have leuco potentials between -650 mV and -1000 mV. google.com
Other reducing agents with limited use include hydroxyalkylsulphinates, thiourea (B124793) dioxide, and sodium borohydride. google.com The amount of caustic soda (sodium hydroxide) required in the vatting process is influenced by the number of keto groups to be reduced and the extent of oxidation by atmospheric oxygen. google.com
Following the dyeing step with the soluble leuco form, oxidizing agents are used to regenerate the insoluble pigment within the fiber. researchgate.netslideshare.net As mentioned, atmospheric oxygen and hydrogen peroxide are common oxidizing agents for this purpose. daryatamin.com The choice and control of both reducing and oxidizing agents are critical for achieving optimal dyeing results and minimizing environmental impact. Electrochemical reduction methods are also being investigated as alternatives to chemical reducing agents, offering potential environmental benefits by avoiding the generation of toxic byproducts. researchgate.netresearchgate.net
Electrochemical Reaction Mechanisms and Characterization
Electrochemical methods provide valuable tools for characterizing the redox behavior of vat dyes and investigating their reaction mechanisms. The electrochemical reduction of vat dyes involves the transfer of electrons to the dye molecule, leading to the formation of the soluble leuco form. Similarly, electrochemical oxidation can convert the leuco form back to the insoluble pigment.
Studies on the electrochemical behavior of vat dyes, including C.I. Vat Brown 1, have been conducted to understand the degradation pathways and redox characteristics. researchgate.net Electrochemical techniques can help delineate the steps involved in the electron transfer process and the potentials at which these reactions occur.
Cyclic Voltammetry for Redox Behavior Characterization
Cyclic voltammetry (CV) is a widely used electrochemical technique for studying the redox behavior of electroactive compounds like vat dyes. researchgate.netresearchgate.netjku.atnih.gov By sweeping the potential of a working electrode in a solution containing the dye and observing the resulting current, CV can provide information about the reduction and oxidation potentials, the reversibility of the redox processes, and the number of electrons transferred. researchgate.net
For vat dyes, CV typically shows reduction peaks corresponding to the conversion of the insoluble dye to its soluble leuco form and oxidation peaks representing the regeneration of the insoluble dye from the leuco form. jku.atnih.gov Studies using CV on vat dyes have revealed distinct reduction and oxidation waves, allowing for the determination of onset potentials for these processes. jku.at The shape and position of the peaks in cyclic voltammograms can provide insights into the reaction mechanisms and the stability of the intermediate species formed during the redox process. researchgate.net For example, cyclic voltammetry has been used to study the electrochemical behavior of C.I. Vat Brown 1 in basic medium. researchgate.net
Investigation of Electron Transfer Pathways during Reduction
The electrochemical reduction of vat dyes can occur through different electron transfer pathways. In some cases, direct electron transfer from the electrode to the insoluble dye particles may occur, although this can be hindered by poor contact between the solid electrode and the insoluble dye. researchgate.net
Alternatively, the reduction can proceed via a mediated mechanism involving a soluble redox-active species that acts as an electron carrier between the electrode and the dye. nih.gov This mediator is reduced at the electrode and then chemically reduces the vat dye in solution.
Research using electrochemical techniques, including cyclic voltammetry and controlled potential electrolysis, has aimed to delineate the reaction mechanisms and electron transfer steps involved in the reduction of various vat dyes. researchgate.net These studies contribute to a better understanding of the fundamental electrochemistry of vat dyes, which is essential for developing more efficient and environmentally friendly electrochemical dyeing processes. Investigations have shown that the reduction of some vat dyes can be a multi-step process involving the transfer of multiple electrons. researchgate.net
Molecular Structure and Advanced Spectroscopic Characterization of Vat Brown 72
Spectroscopic Elucidation of Molecular Structure
Spectroscopic methods provide valuable insights into the structural features and electronic properties of organic molecules.
Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis
FTIR spectroscopy is a powerful technique for identifying the functional groups present within a molecule by analyzing its vibrational modes uci.edudoi.org. Different functional groups absorb infrared radiation at characteristic frequencies, producing a unique spectrum that serves as a molecular fingerprint uci.edu. FTIR spectroscopy is commonly employed in the characterization of dyes, including vat dyes, to confirm the presence of expected bonds and functional groups such as carbonyls (C=O), amine groups (N-H), and aromatic rings (C=C) researchgate.netir-spectra.commetu.edu.trrsc.orgunipd.it. While FTIR is a standard tool for dye analysis, specific detailed FTIR spectral data, such as characteristic absorption peaks and their assignments for Vat Brown 72 (CAS 12237-41-1), were not available in the consulted search results.
UV-Visible Spectroscopy for Chromophore Analysis and Electronic Transitions
UV-Visible (UV-Vis) spectroscopy is used to study the electronic transitions within a molecule, particularly those involving conjugated systems and chromophores responsible for color nih.govmsu.edu. By measuring the absorption of ultraviolet and visible light at different wavelengths, UV-Vis spectroscopy can provide information about the extent of conjugation and the nature of the electronic transitions msu.edu. This technique is widely applied to characterize dyes and monitor processes such as their degradation, as demonstrated in studies involving Vat Brown 1 where UV-Vis analysis was used to evaluate decolorization efficiency researchgate.netresearchgate.net. UV-Vis spectroscopy of vat orange dyes has revealed characteristic vibronic peak patterns rsc.org. Despite its general utility in dye characterization, specific UV-Vis absorption maxima or spectral profiles for this compound (CAS 12237-41-1) were not found in the provided search results.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation
NMR spectroscopy is a definitive technique for determining the detailed molecular structure of organic compounds by analyzing the magnetic properties of atomic nuclei, particularly hydrogen (¹H) and carbon-13 (¹³C) mdpi.com. NMR provides information about the types and connectivity of atoms within a molecule, allowing for the confirmation of proposed structures mdpi.com. It is a crucial tool in the characterization of complex organic molecules like dyes sdc.org.uk. While NMR spectroscopy is a standard analytical method and has been mentioned in the context of related vat brown dyes guidechem.comguidechem.com, specific NMR spectral data, such as chemical shifts and coupling constants for this compound (CAS 12237-41-1), were not present in the search results.
Mass Spectrometry (MS) for Molecular Weight and Fragment Analysis
Mass spectrometry is used to determine the molecular weight of a compound and to gain information about its structure by analyzing the mass-to-charge ratio (m/z) of ions and their fragmentation patterns uci.edudocbrown.infochemguide.co.uklibretexts.org. The molecular ion peak corresponds to the intact molecule minus an electron, providing the molecular weight uci.educhemguide.co.uk. Fragmentation patterns can help in piecing together the structure of the molecule docbrown.infolibretexts.org. LC-MS, a hyphenated technique combining liquid chromatography with mass spectrometry, has been used to study the degradation products of Vat Brown 1 researchgate.net. Although mass spectrometry is a valuable tool for the characterization of organic molecules and has been applied to related dyes researchgate.net, specific mass spectral data, such as the molecular ion peak or significant fragmentation ions for this compound (CAS 12237-41-1), were not found in the consulted sources.
Photoluminescence (PL) Spectroscopy for Emission Characteristics
Photoluminescence (PL) spectroscopy examines the light emitted by a substance after it has absorbed photons renishaw.com. This technique provides information about the electronic structure, energy levels, and presence of defects within a material renishaw.com. PL spectroscopy is used to study the emission characteristics of various materials, including some organic dyes rsc.orgresearchgate.netresearchgate.net. Studies on vat orange dyes have included the recording and analysis of their photoluminescence spectra rsc.orgresearchgate.net. However, specific photoluminescence spectral data, such as emission wavelengths or intensity profiles for this compound (CAS 12237-41-1), were not available in the search results.
Chromatographic Separations and Purity Assessment
Chromatographic techniques are essential for separating components in a mixture and assessing the purity of a compound.
Various chromatographic methods, including Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC), are routinely used for the analysis and purity assessment of dyes sdc.org.ukscientificlabs.ie. Chromatography allows for the separation of the target compound from impurities based on differences in their physical and chemical properties and their interaction with a stationary phase and a mobile phase ajol.infopan.olsztyn.pl. TLC has been investigated for the identification and separation of vat dyes using different systems sdc.org.uk. HPLC is a widely used technique for purity determination and is mentioned in the context of this compound, which is reported to have a minimum purity of 98% by HPLC scientificlabs.iechemicalbook.com. While the application of chromatography for this compound is indicated by the purity specification, detailed chromatographic parameters or chromatograms were not provided in the search results.
Based on the available information, a summary of some reported physical properties and fastness characteristics of this compound is presented in the table below.
| Property | Value | Source |
| Appearance | Dark Brown Powder | cncolorchem.com |
| Shade | Similar to Standard | cncolorchem.com |
| Tinting strength (%) | 100±3 | cncolorchem.com |
| Light Fastness (Cotton Fabric, Grade) | 7 | cncolorchem.com |
| Soaping Fastness Fading (Cotton Fabric, Grade) | 4-5 | cncolorchem.com |
| Soaping Fastness Staining (Cotton Fabric, Grade) | 5 | cncolorchem.com |
| Chlorine Fastness (Cotton Fabric, Grade) | 4~5 | cncolorchem.com |
| Oxygen Fastness (Cotton Fabric, Grade) | 5 | cncolorchem.com |
| Ironing Fastness (Cotton Fabric, Grade) | 4-5 | cncolorchem.com |
| Mercerization (Cotton Fabric, Grade) | 4-5 | cncolorchem.com |
Thin-Layer Chromatography (TLC) for Component Separation
Thin-Layer Chromatography (TLC) is a widely used, simple, and cost-effective technique for the analysis of dyes, including vat dyes. TLC can be applied to assess the purity of this compound and separate it into its individual components if it is a mixture. The technique involves the separation of compounds based on their differential partitioning between a stationary phase (typically a thin layer of adsorbent material on a plate) and a mobile phase (solvent or solvent mixture).
For vat dyes, both normal-phase and reversed-phase TLC plates can be utilized. The choice of eluent is critical for achieving satisfactory separation and depends on the polarity of the dye and the adsorbent. While general principles and applications of TLC for vat dyes are well-established, specific detailed research findings on the separation of components solely of this compound using TLC were not prominently available in the consulted literature.
High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis
High-Performance Liquid Chromatography (HPLC) is a powerful quantitative analytical technique that can be applied to the analysis of synthetic dyes. HPLC offers higher resolution and sensitivity compared to TLC, making it suitable for the quantitative determination of this compound purity and the identification and quantification of impurities or degradation products.
The principle involves separating components of a mixture by pumping a pressurized liquid solvent (mobile phase) through a column packed with a solid adsorbent material (stationary phase). Detectors are then used to identify and quantify the separated components. While HPLC is a standard technique for dye analysis, specific detailed research findings focusing on the quantitative analysis of this compound using HPLC were not extensively detailed in the provided search results. However, the nature of this compound as an organic dye suggests that HPLC methods, likely employing appropriate reversed-phase columns and detection methods such as UV-Vis spectroscopy, would be applicable for its analysis.
Advanced Structural and Morphological Analysis
Beyond basic characterization, advanced techniques provide insights into the crystalline structure, polymorphism, and surface morphology of chemical compounds like this compound, particularly when considering its application in forming solid films or being incorporated into materials.
Advanced Structural and Morphological Analysis
X-ray Diffraction (XRD) for Crystalline Structure and Polymorphism
X-ray Diffraction (XRD) is a non-destructive analytical technique used to determine the crystalline structure of materials, identify crystalline phases, and analyze polymorphism. For a compound like this compound, which is a solid powder, XRD can provide valuable information about its atomic arrangement in the solid state.
Atomic Force Microscopy (AFM) for Surface Morphology of Films
Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique used to image the surface topography and measure local properties of materials at the nanoscale. When this compound is applied as a dye, it interacts with the fiber surface, and in some applications, it might form thin films or aggregates. AFM can be employed to study the surface morphology of these dyed fibers or films.
AFM operates by scanning a sharp tip attached to a cantilever across the sample surface. The forces between the tip and the surface cause the cantilever to deflect, and this deflection is detected and used to create a topographical map of the surface. AFM can provide detailed information about the roughness, grain size, and distribution of the dye on the surface. While AFM has been applied to study the film-forming characteristics of other vat dyes in the context of organic electronics, specific detailed research findings on the surface morphology of this compound films or fibers using AFM were not prominently featured in the search results. Its application would allow for a nanoscale understanding of how this compound is deposited or arranged on a substrate.
Degradation and Environmental Transformation of Vat Brown 72
Electrochemical Degradation Pathways
Electrochemical oxidation has emerged as an effective method for the degradation of complex organic molecules like vat dyes. researchgate.net The process involves the generation of powerful oxidizing agents at an anode surface, which then attack and break down the dye structure.
The efficiency of the electrochemical degradation of vat dyes is highly dependent on the choice of electrode material and the specific operating conditions of the electrochemical cell. researchgate.netupc.edu Studies on the degradation of C.I. Vat Brown 1, a closely related compound, using graphite (B72142) carbon electrodes have shown that parameters such as initial pH, current density, and the presence of a supporting electrolyte are critical factors. researchgate.net
Key findings indicate that both color removal and the reduction of Chemical Oxygen Demand (COD) are significantly influenced by these operational parameters. electrochemsci.org For instance, in one study, a maximum color removal of 94.55% and a COD removal of 82.49% were achieved for Vat Brown 1. researchgate.net The optimal conditions involved a specific concentration of a supporting electrolyte (NaCl), which aids in conductivity and the generation of secondary oxidants like chlorine. researchgate.netresearchgate.net The degradation efficiency tends to increase with higher current density and electrolyte concentration but may decrease with a higher initial concentration of the dye itself. electrochemsci.org While graphite has proven effective, other materials like doped tin dioxide (SnO2) and platinum-titanium (Ti/Pt) anodes are also used, with the choice of material influencing not only the degradation rate but also the formation of byproducts. upc.edu
Table 1: Operating Conditions for Electrochemical Degradation of Vat Brown 1 This interactive table summarizes research findings on the optimal parameters for degrading Vat Brown 1, a proxy for Vat Brown 72, using electrochemical methods.
| Parameter | Optimal Value/Condition | Observed Efficiency | Source |
|---|---|---|---|
| Electrode Material | Graphite Carbon | - | researchgate.net |
| Initial Dye Conc. | 50 ppm (w/v) | - | researchgate.net |
| pH | 9 | - | researchgate.net |
| Current Density | 170 A m⁻² | - | researchgate.net |
| Supporting Electrolyte | 25 g L⁻¹ of NaCl | 94.55% Color Removal | researchgate.net |
| COD Removal | - | 82.49% | researchgate.net |
| Time | 240 min | - | researchgate.net |
The degradation process of complex dyes like this compound involves the formation of various intermediate molecules before complete mineralization. Analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR) are employed to identify these transient species and confirm the breakdown of the parent dye molecule. researchgate.net
Analysis of the electrochemical treatment of Vat Brown 1 revealed the formation of intermediate dye molecules during the process. researchgate.net Mass spectrometry data from before and after complete electrolysis showed the disappearance of the parent molecule's mass peak and the appearance of peaks corresponding to smaller fragments, indicating successful degradation. researchgate.net FTIR studies further confirmed that the aromatic ring structures, which are fundamental to the dye's color and stability, were destroyed during the electrolysis process. researchgate.net
The core mechanism of electrochemical degradation involves the cleavage of the stable aromatic rings within the dye's anthraquinone (B42736) structure. researchgate.net This process is initiated by powerful oxidizing species, primarily hydroxyl radicals (HO•), which are generated at the anode surface. acs.org
Enzymatic Biotransformation and Biodegradation
Biotransformation offers an environmentally friendly alternative for dye degradation, utilizing the metabolic capabilities of microorganisms and their enzymes. nih.gov This approach can convert complex dye molecules into simpler, less toxic compounds. researchgate.net
Microorganisms isolated from environments contaminated with textile effluents often develop the ability to degrade synthetic dyes. researchgate.netijarbs.com Screening studies are essential to identify the most effective bacterial or fungal strains for this purpose.
In a study investigating bacteria from local textile mills, several strains were identified as potential candidates for vat dye decolorization, including Bacillus firmus, Bacillus macerans, Staphylococcus aureus, and Klebsiella oxytoca. researchgate.netresearchgate.net These isolates were screened on agar (B569324) mediums supplemented with dye, and their degradation efficiency was evaluated. researchgate.net The results indicated that Bacillus firmus was particularly efficient in the decolorization of vat brown and vat red dyes, while Bacillus macerans showed the highest potential for degrading vat black dye. researchgate.net Another study identified the fungus Phanerochaete sordida as capable of producing enzymes that decolorize Vat Brown dye. researchgate.net The ability of these native microbial populations to adapt and develop enzymatic systems for dye degradation highlights their potential for use in bioremediation applications. researchgate.net
Table 2: Bacterial Strains Screened for Vat Dye Decolorization This interactive table presents data on the decolorization efficiency of various bacterial isolates against different vat dyes.
| Bacterial Isolate | Vat Dye | Decolorization Potential | Source |
|---|---|---|---|
| Bacillus macerans | Vat Black | 75.04% | researchgate.netresearchgate.net |
| Bacillus firmus | Vat Black | 41.42% | researchgate.netresearchgate.net |
| Bacillus firmus | Vat Brown | High Decolorization | researchgate.net |
| Bacillus firmus | Vat Red | 81.27% | researchgate.net |
| Staphylococcus aureus | Vat Red | 34.67% | researchgate.net |
| Klebsiella oxytoca | Vat Brown | Moderate Decolorization | researchgate.net |
The degradation of dyes by microorganisms is carried out by specific enzymes. openbiotechnologyjournal.com Identifying and characterizing these enzymes is crucial for understanding the biochemical pathways and optimizing degradation processes.
Aryl Sulfotransferase (AST): This enzyme catalyzes the transfer of a sulfate (B86663) group to a phenolic acceptor substrate. wikipedia.org Bacterial PAPS-independent aryl sulfotransferases are noted for being robust and stable, making them suitable for biosynthetic applications and biotransformation. cas.cz While their primary role is in sulfation, which is a key reaction in the metabolism and detoxification of various compounds, their direct application in the complete degradation of vat dyes is an area of ongoing research. cas.cztaylorandfrancis.com Fungal SULTs have also been identified and belong to the aryl sulfotransferase family. mdpi.com
Azo-reductase: Azo-reductases are enzymes that reductively cleave the azo bonds (-N=N-) that are characteristic of azo dyes, the largest class of synthetic dyes. nih.govscientifictemper.com This reduction leads to the formation of aromatic amines. openbiotechnologyjournal.com Significantly, some azoreductases have been found to also reduce vat dyes, which are structurally different. nih.govresearchgate.net An azoreductase isolated from Bacillus cereus was shown to reduce Indigo (B80030) Carmine, a vat dye. nih.govresearchgate.net The optimal activity for this enzyme was observed between pH 6 and 7 at a temperature of 40°C, and it requires an oxygen-free environment as oxygen can act as an alternative electron acceptor. nih.govresearchgate.net
Alkane Sulphonate Monooxygenase: This class of enzyme is involved in the metabolism of sulfonic acids. nih.gov Research has shown that bacteria, such as those from the Pseudomonas genus, can degrade n-alkane-1-sulfonates. nih.gov This enzymatic capability suggests a potential role in the breakdown of sulfonated compounds, which can be present in certain dye structures or as byproducts in textile wastewater, although its specific action on anthraquinone vat dyes is not well-documented.
Molecular Docking and Computational Studies of Enzyme-Dye Interactions
Molecular docking and computational simulations are powerful tools for elucidating the interactions between dye molecules and the active sites of degradative enzymes. While specific molecular docking studies focusing exclusively on this compound are not extensively available in public research, the principles of these studies can be understood from research on other anthraquinone dyes. whiterose.ac.uknih.govnih.gov
Computational studies on anthraquinone derivatives investigate how the dye molecule, or "guest," aligns within a "host," such as the active site of an enzyme. whiterose.ac.ukwhiterose.ac.uk These simulations calculate various parameters, including molecular order parameters and the orientation of the transition dipole moment, to predict the stability and reactivity of the dye-enzyme complex. whiterose.ac.ukwhiterose.ac.uk For instance, research on a series of anthraquinone dyes has utilized molecular dynamics simulations and density functional theory (DFT) to understand how structural variations—such as the length and position of terminal chains or the nature of substituent groups—affect the dye's alignment and electronic properties. nih.gov
Such computational approaches can rationalize trends in the alignment of guest molecules and could potentially be used to predict the binding affinity of this compound to specific enzymes, such as laccases, peroxidases, and reductases, which are known to be involved in dye biodegradation. nih.gov By modeling the non-bonded (Lennard-Jones and Coulombic) and bonded (bond stretching, angle bending) interactions, researchers can predict whether a dye is likely to act as a substrate for a particular enzyme, a crucial step in understanding its biodegradability. whiterose.ac.uknih.gov
Metabolic Pathways of Biodegradation and Formation of End Products
The biodegradation of anthraquinone dyes like this compound is a complex enzymatic process carried out by various microorganisms, including bacteria and fungi. nih.govnih.gov These dyes are known for their fused aromatic structures, which make them resistant to degradation and persist in the environment. nih.govfrontiersin.org Biodegradation typically involves oxidoreductase enzymes such as laccases, lignin (B12514952) peroxidases (LiP), and manganese peroxidases (MnP), which break down the complex aromatic structure. nih.govnih.gov
While a specific metabolic pathway for this compound has not been fully elucidated, studies on similar anthraquinone vat dyes provide significant insights. For example, the biodegradation of Vat Red 10 by Pseudomonas desmolyticum and Galactomyces geotrichum has been studied, showing oxidative degradation of the dye. academicjournals.org Similarly, a microbial consortium demonstrated the ability to completely decolorize Indanthrene Blue RS, another anthraquinone dye, with benzoic acid identified as an end-product. nih.gov The biodegradation of Vat Brown R by Pseudomonas aeruginosa NCH has also been investigated, confirming detoxification through a biodegradation pathway.
The general proposed pathway for anthraquinone dyes involves the enzymatic cleavage of the aromatic rings. nih.gov This process breaks down the chromophore, leading to decolorization. The initial complex structure is catabolized into simpler, lower molecular weight intermediates. nih.gov In some cases, the final end products can be simple organic molecules or even compounds that can enter central metabolic cycles. nih.gov For example, the degradation of Vat Red 10 was found to yield 2, 6-Diisopropylnaphthalene (2, 6-DIPN), a plant growth regulator. academicjournals.org This suggests that under certain conditions, toxic dye molecules can be transformed into non-toxic or even beneficial compounds. frontiersin.orgacademicjournals.org
| Microorganism | Anthraquinone Dye Studied | Degradation End Product(s) | Reference |
| Pseudomonas desmolyticum NCIM 2112 | Vat Red 10 | 2, 6-Diisopropylnaphthalene | academicjournals.org |
| Galactomyces geotrichum MTCC 1360 | Vat Red 10 | 2, 6-Diisopropylnaphthalene | academicjournals.org |
| Microbial Consortium-BP | Indanthrene Blue RS | Benzoic acid | nih.gov |
| Pseudomonas sp. | Sulfur Blue BRN | Not fully specified, hypothetical route proposed | repec.orgjuniperpublishers.com |
Photodegradation Mechanisms and Stability
Anthraquinone vat dyes are generally characterized by very good light fastness, which is a desirable property for textile applications but indicates high stability and resistance to environmental degradation by light. frontiersin.org Studies on related compounds like Vat Yellow 1 show that the dye is resistant to direct photolysis, meaning it does not significantly degrade when exposed to UV or solar irradiation in the absence of a catalyst. scirp.orgscirp.org The degradation of these dyes typically requires photocatalysis, often involving semiconductor materials like zinc oxide (ZnO) or titanium dioxide (TiO2). scirp.orgscirp.org The mechanism involves the generation of highly reactive species, such as hydroxyl radicals (•OH), upon irradiation of the catalyst, which then attack and break down the dye molecule. ajol.info
Kinetic Studies of Photolytic Decomposition in Aqueous and Solid Phases
Kinetic studies of the photocatalytic degradation of anthraquinone dyes often show that the decomposition rate is dependent on several factors, including the initial dye concentration and the amount of photocatalyst. Research on Vat Yellow 1 demonstrated that its decomposition rate decreases as the initial dye concentration increases. scirp.orgscirp.org This phenomenon is attributed to the reduced penetration of photons into the solution at higher dye concentrations, which lowers the generation of hydroxyl radicals on the catalyst surface. ajol.infomdpi.com
The degradation process is often modeled using pseudo-first-order kinetics. For example, the decolorization of Vat Brown R by Pseudomonas aeruginosa NCH was found to follow first-order reaction kinetics. In photocatalytic systems, the kinetics can also be described by the Langmuir-Hinshelwood model, which accounts for reactions occurring at the solid-liquid interface between the dye and the catalyst. chalcogen.ro
| Dye Studied | Conditions | Kinetic Model | Key Findings | Reference |
| Vat Yellow 1 | UV/ZnO Photocatalysis | N/A | Degradation decreased from 96% to 54% as concentration increased from 10 to 60 mg/L. | scirp.orgscirp.org |
| Vat Brown R | Biodegradation | First-Order Reaction | Vmax = 30.12 mg L−1 h−1, Km = 26.91 mg L−1 (Lineweaver-Burk). | |
| Reactive Blue 19 | UV/TiO2 Photocatalysis | N/A | Removal efficiency decreased as initial dye concentration increased. | ajol.info |
Impact of Light Spectrum and Intensity on Degradation Rates
The rate of photodegradation is highly dependent on the intensity and spectrum of the light source. For the photocatalytic degradation of anthraquinone dyes, an increase in light intensity generally leads to a higher rate of decolorization. ajol.info This is because greater light intensity results in the generation of more electron-hole pairs in the semiconductor photocatalyst, leading to a higher concentration of reactive hydroxyl radicals available to oxidize the dye. ajol.inforesearchgate.net
Studies on Reactive Blue 19 showed a direct relationship between UV intensity and decolorization efficiency; increasing the light intensity from 730 µW∙cm⁻² to 1950 µW∙cm⁻² significantly enhanced the decolorization rate. ajol.info However, this linear relationship holds true primarily at low to moderate light intensities. researchgate.net At very high intensities, the rate may become independent of intensity as other factors, such as the catalyst surface area or mass transfer limitations, become the rate-determining steps. researchgate.net The wavelength of the light is also critical, with higher degradation rates typically observed when using wavelengths that fall within the main absorbance band of the dye. colab.ws
Identification of Photodegradation Products
The identification of intermediate and final products is essential for understanding the photodegradation pathway and assessing the detoxification of the dye. The photocatalytic process aims to break down the complex, colored anthraquinone structure into simpler, non-toxic molecules. The decrease in the primary absorption peak in the UV-Vis spectrum during treatment indicates the destruction of the dye's chromophore. scirp.org
For anthraquinone dyes, degradation involves the breakdown of the central aromatic ring system. scirp.org While specific products for this compound are not documented, studies on other anthraquinone dyes using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) have identified various smaller intermediate compounds. researchgate.net The ultimate goal of photocatalysis is complete mineralization, where the organic dye molecule is fully converted into carbon dioxide (CO₂), water (H₂O), and simple inorganic ions. researchgate.net The formation of these final products confirms the complete destruction of the pollutant.
Oxidative Degradation in Chemical Processes
Advanced Oxidation Processes (AOPs) are highly effective chemical methods for degrading recalcitrant organic pollutants like this compound. researchgate.netatlantis-press.com These processes are characterized by the in-situ generation of extremely reactive and non-selective hydroxyl radicals (•OH), which have a high oxidation potential. mdpi.com Common AOPs include ozonation (O₃), Fenton (H₂O₂ + Fe²⁺), UV/H₂O₂, and electrochemical oxidation. researchgate.netmdpi.comspringerprofessional.de
Vat dyes can be resistant to some AOPs; for example, they may react slowly with ozone alone. cwejournal.org However, combined processes, such as O₃/H₂O₂ or O₃/UV, are significantly more effective. researchgate.netcwejournal.org These combinations accelerate the decomposition of ozone to produce a higher concentration of hydroxyl radicals. cwejournal.org
Electrochemical degradation is another powerful AOP. A study on the closely related C.I. Vat Brown 1 using graphite carbon electrodes demonstrated high efficiency in color and chemical oxygen demand (COD) removal. researchgate.net Analysis using LC-MS and FTIR confirmed the degradation of the dye and the destruction of its aromatic rings, indicating a profound structural breakdown. researchgate.net The effectiveness of such oxidative processes depends on parameters like pH, current density, and the presence of supporting electrolytes. researchgate.net
Mechanisms of Interaction with Chemical Oxidants in Textile Applications
The degradation of this compound, an anthraquinone-based vat dye, through interaction with chemical oxidants is a critical aspect of both the dyeing process and wastewater treatment in the textile industry. Chemical oxidants are employed to regenerate the insoluble form of the dye within the textile fibers and to decolorize textile effluents before discharge. The primary mechanisms of interaction involve the chemical transformation of the dye's chromophoric structure.
The complex aromatic structure of anthraquinone dyes, including this compound, renders them generally resistant to degradation. However, powerful oxidizing agents can break down these stable molecules. The interaction typically targets the conjugated system of double bonds within the anthraquinone structure, which is responsible for the dye's color.
Interaction with Hydrogen Peroxide:
Hydrogen peroxide (H₂O₂) is a commonly used oxidizing agent in textile processing. Its effectiveness in degrading dyes is significantly enhanced in the presence of catalysts or activators, such as ultraviolet (UV) light or transition metal ions (e.g., Fe²⁺ in Fenton's reagent), leading to the formation of highly reactive hydroxyl radicals (•OH). These radicals are non-selective and can attack the aromatic rings of the this compound molecule. The proposed mechanism involves:
Hydroxyl Radical Attack: The electrophilic •OH radicals attack the electron-rich aromatic rings of the anthraquinone structure.
Ring Opening: This attack can lead to the cleavage of the aromatic rings, breaking down the chromophore and resulting in decolorization.
Formation of Intermediates: The degradation process proceeds through the formation of various intermediate organic compounds, such as carboxylic acids and aldehydes.
Mineralization: Under optimal conditions, complete degradation can occur, leading to the mineralization of the dye into carbon dioxide (CO₂), water (H₂O), and inorganic ions.
The efficiency of degradation with hydrogen peroxide is influenced by factors such as pH, temperature, and the concentration of both the dye and the oxidant.
Interaction with Ozone:
Ozone (O₃) is another powerful oxidant used for color removal from textile wastewater. The interaction of ozone with dye molecules can occur through two primary pathways:
Direct Ozonolysis: Molecular ozone can directly react with the electron-rich portions of the this compound molecule, particularly the double bonds within the aromatic system. This reaction is selective and leads to the cleavage of these bonds.
Indirect Radical Oxidation: In aqueous solutions, especially at alkaline pH, ozone can decompose to form hydroxyl radicals (•OH), which then participate in the degradation process in a manner similar to that described for hydrogen peroxide-based advanced oxidation processes.
Ozonation is generally effective in decolorizing effluents containing anthraquinone dyes by disrupting the chromophoric structure. However, complete mineralization may require prolonged reaction times or combination with other treatment methods.
Research Findings on Structurally Similar Dyes:
Direct research detailing the degradation kinetics and byproducts specifically for this compound is limited in publicly available literature. However, studies on other anthraquinone vat dyes provide insights into the likely degradation pathways. For instance, research on the degradation of C.I. Vat Brown 1 has shown that electrochemical oxidation can lead to the destruction of the aromatic rings. Similarly, studies on the decolorization of other anthraquinone-based dyes have identified intermediate products such as phthalic acid and benzoic acid, indicating the breakdown of the core anthraquinone structure.
Due to the absence of specific quantitative data for this compound in the reviewed literature, a data table on its degradation kinetics or byproduct formation cannot be provided at this time. Further empirical research is necessary to quantify the degradation rates and identify the specific intermediate and final products of this compound's interaction with various chemical oxidants used in textile applications.
Advanced Applications and Material Science Integration of Vat Brown 72
Functionalization for Novel Material Systems
The functionalization of organic compounds is a key approach to tailoring their properties for integration into advanced material systems. For Vat Brown 72, potential functionalization routes could aim to modify its solubility, introduce reactive groups, or enhance its electronic or optical properties beyond its traditional use as a colorant.
Potential for Integration into Organic Field-Effect Transistors (OFETs)
Information specifically detailing the potential for integration of this compound into Organic Field-Effect Transistors (OFETs) was not found in the consulted literature. Research in this area would typically involve modifying the molecular structure of the compound to achieve semiconducting properties, charge transport characteristics, and processability suitable for OFET fabrication.
Derivatization for Pigment Applications and Coating Formulations
This compound is utilized as a pigment and in coating formulations, leveraging its inherent color properties and stability alibaba.comalibaba.comcosmodyes.comemperordye.com. Its application in these areas is supported by its physical properties, such as being a dark brown powder that is insoluble in water but soluble or dispersible in certain organic solvents used in pigment and coating systems guidechem.comalibaba.comdyestuffscn.comalibaba.com. This insolubility in water contributes to the washfastness observed in textile applications and is also beneficial for pigment and coating durability. The ability to be processed into an organic pigment allows for its incorporation into various binder systems used in paints and coatings alibaba.comalibaba.comcosmodyes.comemperordye.com.
Vat Photopolymerization Research
Vat photopolymerization (VP) is an additive manufacturing technique that involves the selective curing of liquid resins using light mdpi.comacs.orgrsc.org. This process is widely used in 3D printing to create complex structures layer by layer or volumetrically mdpi.comrsc.orgmdpi.comspringernature.comnih.govdtu.dk. Key components in VP resins include monomers, oligomers, and photoinitiators that absorb light and trigger polymerization mdpi.comnih.govethz.ch.
Development of this compound-Derived Photoresins for Additive Manufacturing
Specific research on the development of photoresins derived from or containing this compound for additive manufacturing applications was not identified in the search results. While this compound is a light-absorbing molecule due to its chromophore structure, its suitability as a photoinitiator or a reactive component in photopolymerizable resins for 3D printing would depend on its photochemical properties and reactivity under relevant light sources (typically UV or visible light) mdpi.comnih.govethz.ch.
Multi-Material Fabrication Potential using this compound-containing Resins
The potential for multi-material fabrication using resins containing this compound would be contingent upon its successful incorporation into photopolymerizable formulations and the development of processes that allow for the patterned deposition and curing of different materials within a single structure mdpi.comrsc.orgspringernature.comethz.charxiv.org. While multi-material vat photopolymerization is an active area of research, specific examples or studies involving this compound-containing resins were not found in the consulted literature. mdpi.comrsc.orgspringernature.comethz.charxiv.org
Enhancement of Dye-Substrate Interactions in Advanced Textile Engineering
The effective integration of this compound into advanced textile engineering relies significantly on enhancing the interactions between the dye and the substrate. This involves understanding the fundamental mechanisms governing dye uptake and binding, as well as employing strategies for surface modification of textile fibers to optimize these interactions.
Mechanisms of Fiber Affinity and Interfacial Binding
Vat dyes, including this compound, exhibit affinity for cellulosic fibers primarily through non-covalent interactions after being converted to their soluble leuco form. The dyeing process involves the absorption and diffusion of the leuco dye into the fiber structure. Once inside the fiber, the leuco dye is oxidized back to its insoluble pigment form, which becomes mechanically trapped or fixed within the fiber matrix. wikipedia.orgresearchgate.netascensusspecialties.com
The primary forces responsible for the interaction and binding of the insoluble vat dye pigment with cellulosic fibers are hydrogen bonding and van der Waals forces. researchgate.net These intermolecular forces, while weaker than covalent bonds, are collectively strong enough due to the large number of interactions occurring between the dye molecules and the cellulose (B213188) polymer chains to ensure good color fastness. researchgate.netnih.gov The size and shape of the dye molecule, as well as the structural characteristics of the fiber, influence the extent of penetration and the efficiency of these interactions. nih.gov
The vatting process, which reduces the insoluble dye to its soluble leuco form, is crucial for enabling the dye to penetrate the fiber. wikipedia.orgsynthetic-dyes.com The leuco form has a greater affinity for the fiber than the original insoluble pigment. synthetic-dyes.com After diffusion into the fiber, the reoxidation step regenerates the insoluble pigment form, effectively locking the dye within the fiber structure. wikipedia.orgascensusspecialties.com
Research into predicting dye uptake based on calculated affinities, considering factors like temperature, salt addition, and dye concentration, highlights the importance of understanding the thermodynamic aspects of dye-fiber interaction. sdc.org.uk Studies have shown that the affinity of a vat dye can be influenced by the presence of other dyes in a mixture. sdc.org.uk
Surface Modification of Substrates for Optimized Dye Uptake
Surface modification techniques are employed to enhance the dyeability of textile substrates, including their interaction with vat dyes like this compound. These techniques aim to alter the surface properties of the fibers to improve dye uptake, diffusion, and fixation. nih.gov
For cellulosic fibers, pretreatments such as mercerization significantly enhance dye uptake. Mercerization, which involves treating cotton with a concentrated solution of sodium hydroxide (B78521), causes the fibers to swell, untwist, and develop a more rounded cross-section. cbse.gov.in This process increases the fiber's surface area and pore volume, allowing for greater penetration and absorption of the leuco dye. cbse.gov.in Mercerization also increases the crystallinity of cellulose, which can influence dye accessibility.
Other surface modification techniques, such as plasma treatment, UV radiation treatment, chemical modification, and enzymatic treatments, have been reported to enhance dye uptake and color fastness properties for various dye classes by introducing functional groups or modifying existing ones on the fabric surface. nih.gov While general principles apply, specific research detailing the impact of these advanced surface modifications specifically on the uptake and interaction of this compound would provide more targeted insights.
The efficiency of dye uptake can also be influenced by the presence of auxiliaries in the dyebath, such as wetting agents and water softeners, which help ensure the solubility of the leuco form and facilitate even penetration into the fibers. synthetic-dyes.com
Theoretical and Computational Chemistry Studies of Vat Brown 72
Quantum Chemical Calculations for Electronic Structure and Reactivity
Information specifically detailing quantum chemical calculations performed on Vat Brown 72 to elucidate its electronic structure and reactivity was not found in the provided search results. General applications of quantum mechanics and methods like Density Functional Theory (DFT) in understanding the electronic structure, bonding, and reactivity of inorganic and organic molecules are well-established in computational chemistry numberanalytics.comucm.esphysics.gov.az. These methods can provide insights into molecular orbitals, charge distribution, and potential reaction pathways, but specific studies on this compound using these techniques were not identified.
Molecular Dynamics Simulations for Intermolecular Interactions
Specific research employing molecular dynamics simulations to study the intermolecular interactions of this compound was not found. Molecular dynamics simulations are valuable tools for investigating the dynamic behavior of molecules and their interactions in various environments, such as in solution or with surfaces complexurf.bemdpi.comnih.govnih.govuq.edu.au. These simulations can provide data on properties like diffusion, aggregation, and binding mechanisms, which are relevant to the application of dyes, but specific studies on this compound were not present in the search results.
Structure-Activity Relationship (SAR) Modeling for Functional Design
Detailed studies on Structure-Activity Relationship (SAR) modeling specifically for this compound aimed at functional design were not identified. SAR modeling involves correlating chemical structure with biological or functional activity to guide the design of new compounds with desired properties researchgate.net. While SAR studies are conducted for various types of molecules, including some dyes, specific applications of this methodology to this compound for optimizing its functional properties were not found in the search results.
Spectroscopic Property Prediction through Computational Methods
Computational studies focused on predicting the spectroscopic properties of this compound were not prominently featured in the search results. Computational methods, such as those based on DFT and Time-Dependent DFT (TD-DFT), can be used to predict spectroscopic data like UV-Vis absorption spectra, providing insights into the electronic transitions responsible for color acs.orgscispace.comresearchgate.net. While these methods are applied to study the spectroscopic characteristics of various dyes and organic molecules, specific predictive studies for this compound were not found.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
